REACTION_SMILES
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[CH2:10]1[CH2:11][O:12][CH2:13][CH2:14][NH:15]1.[CH3:25][CH2:26][OH:27].[CH:16]([N:17]([CH2:18][CH3:19])[CH:20]([CH3:21])[CH3:22])([CH3:23])[CH3:24].[Cl:1][c:2]1[n:3][c:4]([CH3:9])[cH:5][c:6]([Cl:8])[n:7]1>>[Cl:1][c:2]1[n:3][c:4]([CH3:9])[cH:5][c:6]([N:15]2[CH2:10][CH2:11][O:12][CH2:13][CH2:14]2)[n:7]1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1COCCN1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCN(C(C)C)C(C)C
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cc(Cl)nc(Cl)n1
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Name
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Type
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product
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Smiles
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Cc1cc(N2CCOCC2)nc(Cl)n1
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |